Sertraline-d3 HClSertraline-d3 HClIsotope labelled sertraline hydrochloride. Sertraline hydrochloride is a selective serotonin reuptake inhibitor (SSRI) for the treatment of depression.
Brand Name:
Vulcanchem
CAS No.:
1217741-83-7
VCID:
VC0196507
InChI:
SMILES:
Molecular Formula:
C17H14D3Cl2N.HCl
Molecular Weight:
345.71
Sertraline-d3 HCl
CAS No.: 1217741-83-7
VCID: VC0196507
Molecular Formula: C17H14D3Cl2N.HCl
Molecular Weight: 345.71
Purity: > 95%
* For research use only. Not for human or veterinary use.
Description
Sertraline-d3 hydrochloride is a deuterated form of sertraline, a selective serotonin reuptake inhibitor (SSRI) commonly used in the treatment of various psychiatric disorders. The deuterated version, Sertraline-d3 HCl, is primarily used as an internal standard in analytical chemistry for the quantification of sertraline through techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).
Applications in Research
Sertraline-d3 hydrochloride is utilized in various research applications:
Quantitative Analysis: It serves as an internal standard for the precise quantification of sertraline in biological samples using GC-MS or LC-MS.
Environmental Studies: Used in detecting pharmaceutical compounds in wildlife and assessing wastewater treatment efficacy.
Therapeutic Drug Monitoring: Enhances the reliability of measurements in clinical pharmacology by quantifying SSRIs and their metabolites.
Storage and Handling
Sertraline-d3 hydrochloride is typically stored at -20°C to maintain stability. It is supplied as a solid and can be dissolved in solvents like methanol for stock solution preparation. The solvent should be purged with an inert gas to prevent degradation.
Research Findings
Sertraline-d3 HCl is crucial in pharmacokinetic studies due to its role as a stable isotope-labeled compound. It helps in understanding the metabolism and distribution of sertraline, which is essential for therapeutic drug monitoring and optimizing treatment regimens.
